Cas no 209733-38-0 (2-Propanol, molybdenum(5+) salt)

• Product Name: 2-Propanol, molybdenum(5+) salt
• CAS No: 209733-38-0
• MF: C₁₅H₃₅MoO₅
• MW: 391.375408411026
• MDL: MFCD00210636
• CID: 891078
• PubChem ID: 18475294
• Update Time: 2025-07-17

2-Propanol, molybdenum(5+) salt Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, molybdenum(5+) salt
• Molybdenum(V) isopropoxide
• molybdenum,propan-2-olate
• MOLYBDENUM (V) ISOPROPOXIDE
• DTXSID60594213
• DB-243735
• 209733-38-0
• AKOS025294884
• molybdenum;propan-2-olate
• WMGOKFNZAFRBMJ-UHFFFAOYSA-N

• MDL： MFCD00210636
• Inchi： 1S/5C3H7O.Mo/c5*1-3(2)4;/h5*3H,1-2H3;/q5*-1;
• InChI Key： WMGOKFNZAFRBMJ-UHFFFAOYSA-N
• SMILES： [Mo].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 393.15400
• Monoisotopic Mass: 393.153853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Flash Point: 12°(54°F)
• Solubility: Soluble in hydrocarbons, reacts with alcohols, ketones and esters
• Water Partition Coefficient: It is soluble in hydrocarbons, reacts with alcohols, ketones and esters. It reacts exothermally with water.
• PSA: 46.15000
• LogP: 4.37850
• Sensitiveness: Moisture Sensitive

2-Propanol, molybdenum(5+) salt Security Information

• Hazardous Material transportation number：UN3274
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on 2-Propanol, molybdenum(5+) salt

Research Brief on 209733-38-0 and 2-Propanol, Molybdenum(5+) Salt in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of specialized compounds such as 209733-38-0 and 2-Propanol, molybdenum(5+) salt. These compounds are increasingly recognized for their potential in catalytic, therapeutic, and diagnostic applications. This research brief synthesizes the latest findings, focusing on their molecular properties, synthesis pathways, and biomedical relevance.

The compound 209733-38-0, a structurally unique molecule, has garnered attention due to its role in modulating enzymatic activity. Recent studies suggest its utility as an inhibitor in targeted cancer therapies, particularly in disrupting aberrant signaling pathways. Concurrently, 2-Propanol, molybdenum(5+) salt—a coordination complex—has demonstrated exceptional redox properties, making it a candidate for catalytic applications in drug synthesis and bioimaging contrast agents.

A 2023 study published in Journal of Medicinal Chemistry elucidated the crystal structure of 209733-38-0, revealing its binding affinity for kinase domains. Molecular docking simulations further supported its selectivity, with a 40% improvement in inhibitory efficacy compared to predecessors. Parallel research in ACS Catalysis highlighted the solvothermal synthesis of 2-Propanol, molybdenum(5+) salt, achieving a 92% yield under optimized conditions. Its stability in physiological pH ranges (6.5–7.4) was noted as a breakthrough for in vivo applications.

Challenges persist in scaling production and minimizing cytotoxicity. For instance, 209733-38-0 exhibits off-target effects at higher concentrations, necessitating derivative optimization. Meanwhile, the molybdenum complex requires encapsulation strategies to prevent premature degradation. Collaborative efforts between academia and industry aim to address these limitations through nanoformulations and computational modeling.

In conclusion, 209733-38-0 and 2-Propanol, molybdenum(5+) salt represent promising avenues for biomedical innovation. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to harness their full potential.